Methyl 2-[(4-methoxybenzyl)oxy]-2-methylpropanoate

• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: methyl 2-[(4-methoxyphenyl)methoxy]-2-methylpropanoate
• InChI: InChI=1S/C13H18O4/c1-13(2,12(14)16-4)17-9-10-5-7-11(15-3)8-6-10/h5-8H,9H2,1-4H3
• InChI Key: DLTXDMWUSHKHIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)OC)OCC1=CC=C(C=C1)OC

Description

Methyl 2-[(4-methoxybenzyl)oxy]-2-methylpropanoate is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 60% sodium hydride (2.30 g) and DMF (60.2 mL) was slowly added methyl 2-hydroxy-2-methylpropanoate (6.02 mL) under ice-cooling. Further, 4-(chloromethyl)phenyl methyl ether (7.83 mL) was added thereto, followed by stirring at room temperature for 2 hours. To the reaction mixture was added saturated aqueous ammonium chloride solution, followed by extraction with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated and the obtained residue was purified by silica gel column chromatography (chloroform:hexane=20:80) to obtain methyl 2-[(4-methoxybenzyl)oxy]-2-methylpropanoate (12.5 g) as a colorless oily substance.